Cas no 1192217-76-7 (Methyl 3-bromo-1-(phenylsulfonyl)-1H-pyrrole-2-carboxylate)
1192217-76-7 structure
Product Name:Methyl 3-bromo-1-(phenylsulfonyl)-1H-pyrrole-2-carboxylate
CAS No:1192217-76-7
MF:C12H10BrNO4S
MW:344.181101322174
CID:5024658
Update Time:2023-08-25
Methyl 3-bromo-1-(phenylsulfonyl)-1H-pyrrole-2-carboxylate Chemical and Physical Properties
Names and Identifiers
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- methyl 3-bromo-1-(phenylsulfonyl)-1H-pyrrole-2-carboxylate
- methyl 1-phenylsulfonyl-3-bromo-1h-pyrrole-2-carboxylate
- methyl 1-benzenesulfonyl-3-bromo-1h-pyrrole-2-carboxylate
- methyl 1-(benzenesulfonyl)-3-bromo-1H-pyrrole-2-carboxylate
- methyl 1-(benzenesulfonyl)-3-bromopyrrole-2-carboxylate
- 1-(Phenylsulfonyl)-3-bromo-1H-pyrrole-2-carboxylic acid methyl ester
- Methyl 3-bromo-1-(phenylsulfonyl)-1H-pyrrole-2-carboxylate
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- Inchi: 1S/C12H10BrNO4S/c1-18-12(15)11-10(13)7-8-14(11)19(16,17)9-5-3-2-4-6-9/h2-8H,1H3
- InChI Key: RHERHCNHZFNGCY-UHFFFAOYSA-N
- SMILES: BrC1C=CN(C=1C(=O)OC)S(C1C=CC=CC=1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 428
- XLogP3: 2.8
- Topological Polar Surface Area: 73.8
Methyl 3-bromo-1-(phenylsulfonyl)-1H-pyrrole-2-carboxylate Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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